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Compound of Interest

Compound Name: 5-Ethyl-2-methyloctane

Cat. No.: B3275089 Get Quote

Essential Safety and Handling Guide for 5-Ethyl-
2-methyloctane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Ethyl-2-methyloctane in a laboratory setting. The information is

targeted towards researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Chemical Overview: 5-Ethyl-2-methyloctane (C11H24) is a branched alkane, classified as a

volatile organic compound (VOC).[1][2][3] While a specific Safety Data Sheet (SDS) for this

compound is not readily available, the following guidelines are based on safety protocols for

structurally similar flammable liquid hydrocarbons, such as 2-methyloctane, and general best

practices for handling VOCs.[4][5]

Hazard Identification and Personal Protective
Equipment
Proper personal protective equipment (PPE) is the final line of defense against chemical

exposure.[6] The following table summarizes the potential hazards and the recommended PPE

for handling 5-Ethyl-2-methyloctane.
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Hazard
Recommended Personal Protective
Equipment (PPE)

Flammability

Flame-retardant antistatic protective clothing.[4]

Use non-sparking tools and explosion-proof

equipment.[5]

Inhalation

Work in a well-ventilated area, preferably in a

chemical fume hood. If vapors or aerosols are

generated, respiratory protection is required.[4]

[5]

Skin Contact

Chemical-resistant gloves (e.g., nitrile).

Immediately remove and launder contaminated

clothing.[4]

Eye Contact
Safety glasses with side-shields or chemical

splash goggles.

Ingestion
May be fatal if swallowed and enters airways.[4]

Do not eat, drink, or smoke in handling areas.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for the safe handling of 5-Ethyl-2-methyloctane. The

following workflow outlines the key steps from preparation to disposal.
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Safe Handling Workflow for 5-Ethyl-2-methyloctane
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Experimental Protocol for Safe Use:

Preparation:

Before handling, ensure all necessary PPE is worn correctly.

Work within a certified chemical fume hood to minimize inhalation exposure.

Have a chemical spill kit readily accessible.

Handling:

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Use only non-sparking tools.[4]

Dispense the required amount of 5-Ethyl-2-methyloctane carefully, avoiding splashing.

Keep the container tightly closed when not in use.[4]

Post-Experiment:

After the experimental procedure, securely seal the primary container.

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Disposal Plan
Proper disposal of 5-Ethyl-2-methyloctane and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: Collect all waste containing 5-Ethyl-2-methyloctane in a dedicated,

properly labeled, and sealed container. This includes unused chemicals, contaminated

consumables (e.g., pipette tips, wipes), and rinsing solvents.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "5-Ethyl-2-methyloctane," and the associated hazards (Flammable Liquid).
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Storage: Store the waste container in a designated, well-ventilated, and secondary

containment area away from ignition sources.

Disposal: Dispose of the chemical waste through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal company. Do not pour 5-Ethyl-2-
methyloctane down the drain. Contaminated packaging should be triple-rinsed and

disposed of according to institutional guidelines.[5]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of 5-Ethyl-2-
methyloctane relevant to its safe handling.

Property Value Source

Molecular Formula C11H24 [7][8][9]

Molecular Weight 156.31 g/mol [7][8][9][10][11]

Boiling Point 178 °C [8]

Density 0.7421 g/cm³ [8]

Flash Point
Not available (Assumed to be

low, as it is a flammable liquid)

Storage Temperature 2-8°C (Refrigerator) [9]

By adhering to these safety protocols, researchers can mitigate the risks associated with

handling 5-Ethyl-2-methyloctane and maintain a safe laboratory environment. Always consult

your institution's specific safety guidelines and the most current safety information available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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